Cas no 66339-05-7 (2-Methyl-1H-imidazole-1-carboxamide)

2-Methyl-1H-imidazole-1-carboxamide structure
66339-05-7 structure
Product Name:2-Methyl-1H-imidazole-1-carboxamide
CAS No:66339-05-7
MF:C5H7N3O
MW:125.128580331802
CID:2795635
PubChem ID:66688572
Update Time:2025-04-21

2-Methyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1H-imidazole-1-carboxamide
    • 66339-05-7
    • SCHEMBL446875
    • DTXSID00735582
    • Inchi: 1S/C5H7N3O/c1-4-7-2-3-8(4)5(6)9/h2-3H,1H3,(H2,6,9)
    • InChI Key: NHZXYBBVBMGFQW-UHFFFAOYSA-N
    • SMILES: O=C(N)N1C=CN=C1C

Computed Properties

  • Exact Mass: 125.058911855Da
  • Monoisotopic Mass: 125.058911855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 60.9Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.